
A Technical Guide to the Functional Groups of
Salicyloyltremuloidin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Salicyloyltremuloidin

Cat. No.: B12385972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Salicyloyltremuloidin, a natural salicylate found in species of Populus (poplar) and Salix

(willow), is of significant interest to the scientific community due to its potential pharmacological

activities. A thorough understanding of its chemical structure, particularly its functional groups,

is paramount for elucidating its mechanism of action, designing derivatives with enhanced

therapeutic properties, and developing robust analytical methods for its detection and

quantification. This technical guide provides an in-depth analysis of the functional groups

present in the Salicyloyltremuloidin molecule, supported by expected spectroscopic data and

detailed experimental protocols for their identification.

Molecular Structure and Functional Group
Identification
The structure of Salicyloyltremuloidin is characterized by a salicin core that is acylated with a

benzoyl group. This arrangement gives rise to several key functional groups that dictate its

chemical reactivity and biological interactions. The primary functional groups identified in

Salicyloyltremuloidin are:

Hydroxyl Groups (-OH): The molecule contains both alcoholic and phenolic hydroxyl groups.

These are present on the glucose moiety and the benzyl alcohol portion of the salicin core.
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Ester Group (R-COO-R'): A benzoate ester linkage is formed between the benzoyl group and

a hydroxyl group of the glucose unit.

Ether Group (R-O-R'): An aryl β-D-glucoside linkage connects the glucose molecule to the

salicyl alcohol moiety.

Aromatic Ring (Benzene Ring): The structure contains two benzene rings, one from the

salicyl alcohol and another from the benzoyl group.

The logical arrangement of these functional groups within the Salicyloyltremuloidin molecule

is depicted in the following diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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